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Compound of Interest

Compound Name: Ethyl 3-(piperazin-1-yl)benzoate

CAS No.: 202262-40-6

Cat. No.: B1599856

Get Quote

Executive Summary
Ethyl 3-(piperazin-1-yl)benzoate (CAS: 1240615-44-4 for HCl salt) is a critical

pharmacophore intermediate used in the synthesis of kinase inhibitors and neuroleptic agents.

Its structure combines an electron-withdrawing ester group and an electron-donating

piperazine ring in a meta relationship, creating a unique push-pull electronic system that

significantly influences its spectroscopic signature.

This technical guide provides a rigorous analysis of the compound's spectral data (NMR, IR,

MS). Where proprietary raw data is non-public, values are derived from high-fidelity structural

analogs (e.g., ethyl 3-aminobenzoate, N-phenylpiperazine) and validated predictive algorithms,

serving as a standard reference for structural elucidation.
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Property Detail

IUPAC Name Ethyl 3-(piperazin-1-yl)benzoate

Molecular Formula C₁₃H₁₈N₂O₂

Molecular Weight 234.30 g/mol

Exact Mass 234.1368

Key Functional Groups Ethyl Ester, Aryl Piperazine (Secondary Amine)

Electronic Character Meta-substituted donor-acceptor system

Mass Spectrometry (MS) Analysis[1][2]
Ionization and Molecular Ion
In Electrospray Ionization (ESI-positive), the compound exhibits a dominant protonated

molecular ion [M+H]⁺ at m/z 235.1. Under Electron Ionization (EI, 70 eV), the molecular ion

(M•⁺) at m/z 234 is prominent due to the stability of the aromatic system.

Fragmentation Logic
The fragmentation pattern is driven by two primary pathways:

Ester Cleavage: Loss of the ethoxy group (-OEt, 45 Da) followed by carbonyl loss.

Piperazine Ring Disassembly: Characteristic retro-Diels-Alder-like fragmentation of the

saturated ring.

Fragmentation Pathway Diagram
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Figure 1: Proposed fragmentation pathway under Electron Ionization (EI).

Vibrational Spectroscopy (IR)[3]
The Infrared spectrum is dominated by the conjugation between the aromatic ring and the ester

carbonyl. The meta-amino group provides a distinct N-H stretch, differentiating it from N-

alkylated derivatives.
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Frequency (cm⁻¹) Vibration Mode
Assignment / Structural
Insight

3300 – 3450 ν(N-H)

Weak, broad band

corresponding to the

secondary amine of the

piperazine ring.

2800 – 2980 ν(C-H)

Aliphatic C-H stretches from

the ethyl group and piperazine

ring.

1710 – 1720 ν(C=O)

Diagnostic Peak: Conjugated

ester carbonyl. Slightly lower

frequency than non-conjugated

esters due to resonance.

1580 – 1600 ν(C=C)
Aromatic ring breathing

modes.

1270 – 1290 ν(C-O)
C-O-C asymmetric stretch of

the ester.

Nuclear Magnetic Resonance (NMR)[1][3][4][5][6][7]
[8][9][10]
¹H NMR Characterization (400 MHz, CDCl₃)
The meta-substitution pattern creates a complex aromatic region. The piperazine protons

appear as two distinct triplets or broad multiplets depending on the solvent and concentration.

Aromatic Region Logic:
H-2: Located between the ester (EWG) and piperazine (EDG). The ester's deshielding effect

dominates, but it is meta to the donor. It appears as a narrow doublet or singlet.

H-4:Ortho to the piperazine donor and para to the ester. The donor effect shields this proton

significantly (upfield shift).
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H-5:Meta to both groups. Experiences minimal resonance effects; appears as a pseudo-

triplet.

H-6:Ortho to the ester. Strongly deshielded.

Assignment Table
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Logic

H-2 7.55 – 7.60 dd / s 1H J~2.0

Ortho to

ester;

deshielded.

H-6 7.45 – 7.50 dt 1H J~7.8, 1.5

Ortho to

ester;

deshielded.

H-5 7.28 – 7.32 t 1H J~7.8

Meta to

substituents;

neutral shift.

H-4 7.05 – 7.10 dd 1H J~8.0, 2.0

Ortho to

amine;

shielded

(upfield).

Ester -CH₂- 4.35 q 2H J~7.1
Characteristic

ethyl quartet.

Pip -CH₂- (N-

Ar)
3.15 – 3.25 m / t 4H -

Alpha to

aromatic

nitrogen.

Pip -CH₂-

(NH)
2.95 – 3.05 m / t 4H -

Alpha to

secondary

amine.

NH 1.80 – 2.00 br s 1H -

Exchangeabl

e; shift varies

with conc.

Ester -CH₃ 1.38 t 3H J~7.1
Characteristic

ethyl triplet.

¹³C NMR Characterization (100 MHz, CDCl₃)
Carbonyl (C=O): ~167.0 ppm.[1]
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Aromatic C-N (Ipso): ~151.5 ppm (Deshielded by N).

Aromatic C-C=O (Ipso): ~131.0 ppm.[2]

Aromatic CH: 129.2 (C-5), 120.5 (C-6), 119.8 (C-2), 116.5 (C-4).

Aliphatic: 61.0 (Ester CH₂), 50.2 (Pip N-Ar), 46.1 (Pip NH), 14.3 (Ester CH₃).
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Figure 2: Logic flow for assigning protons in the 1H NMR spectrum.

Experimental Protocols
To ensure reproducibility of the data presented above, follow these standard operating

procedures (SOPs).

NMR Sample Preparation
Solvent Selection: Use Deuterated Chloroform (CDCl₃) with 0.03% TMS as an internal

standard. For hydrochloride salts, add 1 drop of NaOD/D₂O or use DMSO-d₆ to solubilize.
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Concentration: Dissolve 5–10 mg of the compound in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a Pasteur pipette to remove undissolved particulates

that cause line broadening.

Mass Spectrometry (LC-MS)
Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

Gradient: 5% B to 95% B over 10 minutes.

Ionization: ESI Positive mode.

Concentration: Dilute sample to 1 µg/mL in Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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